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Introduction

Morpholine-4-sulfonyl chloride, also known as 4-morpholinesulfonyl chloride, is a key
intermediate and building block in organic synthesis, particularly within the field of medicinal
chemistry. Its utility stems from the morpholinosulfonyl group, a common structural motif in a
variety of biologically active compounds. This sulfonyl chloride serves as a versatile reagent for
the introduction of the morpholinosulfonyl moiety onto amines, alcohols, and other
nucleophiles, enabling the synthesis of diverse sulfonamides. This guide provides a detailed
overview of its synthesis and comprehensive characterization, tailored for professionals in
chemical research and drug development.

Synthesis of Morpholine-4-sulfonyl Chloride

The most prevalent and straightforward synthesis of morpholine-4-sulfonyl chloride involves
the reaction of morpholine with sulfuryl chloride. This reaction is typically performed in an inert
solvent, such as dichloromethane, and often in the presence of a base to neutralize the
hydrochloric acid byproduct.

Experimental Protocol

A common laboratory-scale procedure for the synthesis of morpholine-4-sulfonyl chloride is
as follows:
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e Reaction Setup: A 50 mL round-bottom flask is charged with 10.0 mL of dichloromethane
(CH2ClI2) and cooled in an ice bath.[1][2]

» Addition of Sulfuryl Chloride: To the cooled dichloromethane, 0.300 mL of sulfuryl chloride
(SO2Cl2) is added slowly.[1][2]

» Addition of Morpholine: In a separate vessel, 213 mg of morpholine is dissolved in 3.0 mL of
dichloromethane. This solution is then slowly added to the reaction mixture while maintaining
the temperature with the ice bath.[1][2]

o Addition of Base: 520 mg of triethylamine is added to the reaction mixture, which is then
allowed to warm to room temperature and stirred for approximately 2 hours.[1][2]

o Work-up: Upon completion of the reaction, the mixture is diluted with 20.0 mL of chloroform
and washed with 20.0 mL of ice water.[1][2]

« |solation and Purification: The organic (chloroform) phase is separated, dried over anhydrous
magnesium sulfate (MgSOa), and filtered.[1][2] The filtrate is then concentrated under
reduced pressure to yield the crude product.[1][2] Further purification can be achieved
through recrystallization or column chromatography if necessary. One documented
procedure reported a yield of approximately 23.3%.[1]

Synthesis Workflow
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Caption: Experimental workflow for the synthesis of Morpholine-4-sulfonyl chloride.

Characterization Data

Thorough characterization is essential to confirm the identity and purity of the synthesized
morpholine-4-sulfonyl chloride. The following tables summarize its key physical and
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spectroscopic properties.

Physical and Chemical Properties

Property Value Reference
Molecular Formula C4HsCINOsS [3][4]
Molecular Weight 185.63 g/mol [3114]
Appearance Col.orless.or White to Yellow 5]
Solid or Liquid

Boiling Point ~300 °C [6]

Density ~1.53 g/cm3 [6]

CAS Number 1828-66-6 [31[4]

Spectroscopic Data

Spectroscopic methods are crucial for the structural elucidation of morpholine-4-sulfonyl

chloride.

Infrared (IR) Spectroscopy: Sulfonyl chlorides exhibit strong, characteristic absorption bands.[7]

Functional Group Characteristic Absorption (cm—?)
S=0 Asymmetric Stretch 1410 - 1370
S=0 Symmetric Stretch 1204 - 1166

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for morpholine-4-
sulfonyl chloride are not readily available in the provided search results, the expected
chemical shifts can be inferred from the structure. The protons on the carbons adjacent to the
nitrogen will be the most deshielded among the morpholine ring protons.

Mass Spectrometry (MS): The mass spectrum would be expected to show the molecular ion
peak and characteristic fragmentation patterns, including an isotopic peak for the chlorine

atom.[7]
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Applications in Synthesis

Morpholine-4-sulfonyl chloride is a valuable reagent in organic synthesis, primarily for the
formation of sulfonamides. It is used in multi-component reactions, such as in palladium-
catalyzed Suzuki-Miyaura couplings to produce diverse sulfonamides.[8] This reactivity makes
it a significant tool for generating compound libraries in drug discovery programs.

Safety Information

Morpholine-4-sulfonyl chloride is classified as a corrosive substance.[5] It causes skin
irritation and serious eye irritation.[3] Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.
All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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